Cas no 4593-18-4 (2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one)
2-Chloro-1-(2-methylpiperidin-1-yl)ethan-1-one is a specialized organic compound featuring a chloroacetyl group bonded to a 2-methylpiperidine moiety. This structure imparts reactivity suitable for applications in pharmaceutical intermediates and synthetic chemistry, particularly in the formation of amide or alkylamine derivatives. The presence of the 2-methylpiperidine scaffold enhances steric and electronic properties, potentially improving selectivity in nucleophilic substitution reactions. The chloroacetyl group offers a versatile handle for further functionalization, making it valuable in heterocyclic synthesis. Its well-defined molecular architecture ensures consistent performance in controlled reactions. Proper handling is advised due to the reactive chloro substituent. Suitable for research and industrial use under controlled conditions.
4593-18-4 structure
Product Name:2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one
CAS No:4593-18-4
MF:C8H14ClNO
MW:175.655861377716
MDL:MFCD03030353
CID:329958
PubChem ID:107305
Update Time:2025-06-07
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-1-(2-methyl-1-piperidinyl)-
- 1-(chloroacetyl)-2-methylpiperidine
- 2-CHLORO-1-(2-METHYL-PIPERIDIN-1-YL)-ETHANONE
- 2-chloro-1-(2-methylpiperidin-1-yl)ethanone
- 1-Chloracetyl-2-methyl-piperidin
- EINECS 224-985-3
- F2158-1299
- N-chloroacetyl-2-methyl-piperidine
- 2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one
- CS-0116898
- DTXSID80963462
- Piperidine, 1-(chloroacetyl)-2-methyl-
- Z56853744
- A1-50934
- 4593-18-4
- SB42651
- AKOS016050255
- AT-057/40380050
- AKOS000266411
- AI3-36302
- BB 0252657
- SCHEMBL1150370
- MFCD03030353
- EN300-01967
- NS00048772
-
- MDL： MFCD03030353
- Inchi： 1S/C8H14ClNO/c1-7-4-2-3-5-10(7)8(11)6-9/h7H,2-6H2,1H3
- InChI Key： WCZCFIKPRBDVOM-UHFFFAOYSA-N
- SMILES： ClCC(N1CCCCC1C)=O
Computed Properties
- Exact Mass: 175.07600
- Monoisotopic Mass: 175.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 276.0±23.0 °C at 760 mmHg
- Flash Point: 120.7±22.6 °C
- Refractive Index: 1.478
- PSA: 20.31000
- LogP: 1.56410
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB373197-1 g |
2-Chloro-1-(2-methylpiperidin-1-yl)ethanone |
4593-18-4 | 1g |
€374.50 | 2022-03-02 | ||
| TRC | C374435-50mg |
2-chloro-1-(2-methylpiperidin-1-yl)ethanone |
4593-18-4 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C374435-100mg |
2-chloro-1-(2-methylpiperidin-1-yl)ethanone |
4593-18-4 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C374435-500mg |
2-chloro-1-(2-methylpiperidin-1-yl)ethanone |
4593-18-4 | 500mg |
$ 320.00 | 2022-04-01 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9694-1G |
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one |
4593-18-4 | 95% | 1g |
￥ 1,227.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9694-5G |
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one |
4593-18-4 | 95% | 5g |
￥ 3,755.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9694-10G |
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one |
4593-18-4 | 95% | 10g |
￥ 5,517.00 | 2023-04-13 | |
| Enamine | EN300-01967-0.05g |
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one |
4593-18-4 | 95% | 0.05g |
$46.0 | 2023-11-13 | |
| Enamine | EN300-01967-0.1g |
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one |
4593-18-4 | 95% | 0.1g |
$73.0 | 2023-11-13 | |
| Enamine | EN300-01967-0.25g |
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one |
4593-18-4 | 95% | 0.25g |
$105.0 | 2023-11-13 |
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4593-18-4)2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one
Order Number:A1087075
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:28
Price ($):190.0
Email:sales@amadischem.com
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4593-18-4)2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one
Purity:99%
Quantity:1g
Price ($):190.0